![molecular formula C5HBrN4 B1273054 2-bromo-1H-imidazole-4,5-dicarbonitrile CAS No. 50847-09-1](/img/structure/B1273054.png)
2-bromo-1H-imidazole-4,5-dicarbonitrile
Overview
Description
2-Bromo-1H-imidazole-4,5-dicarbonitrile is a compound with the chemical formula C5H2BrN5 . It is a white crystalline solid that is primarily used as an intermediate in the synthesis of various pharmaceuticals, agrochemicals, and other organic compounds .
Molecular Structure Analysis
The molecular formula of 2-bromo-1H-imidazole-4,5-dicarbonitrile is C5HBrN4 . It has a molecular weight of 196.99 . The structure contains a total of 11 atoms; 1 Hydrogen atom, 5 Carbon atoms, 4 Nitrogen atoms, and 1 Bromine atom . It also contains a total of 11 bonds; 10 non-H bonds, 7 multiple bonds, 2 triple bonds, 5 aromatic bonds, 1 five-membered ring, 2 nitrile(s) (aromatic) and 1 Imidazole(s) .Physical And Chemical Properties Analysis
2-Bromo-1H-imidazole-4,5-dicarbonitrile is a solid at room temperature . The melting point is between 147.0 to 151.0 °C . It should be stored under an inert gas at room temperature .Scientific Research Applications
Organic Chemical Synthesis
“2-Bromo-1H-imidazole-4,5-dicarbonitrile” is used as an organic chemical synthesis intermediate . This means it can be used in the production of a wide range of other chemicals, serving as a crucial component in various chemical reactions.
Synthesis of Imidazoles
Recent advances in the synthesis of imidazoles have highlighted the importance of compounds like “2-bromo-1H-imidazole-4,5-dicarbonitrile”. These heterocycles are key components to functional molecules that are used in a variety of everyday applications .
Pharmaceuticals and Agrochemicals
Imidazoles, which can be synthesized using “2-bromo-1H-imidazole-4,5-dicarbonitrile”, have traditional applications in pharmaceuticals and agrochemicals . They are often used in the development of new drugs and agricultural products.
Solar Cells and Optical Applications
Imidazoles are also being used in emerging research into dyes for solar cells and other optical applications . The unique properties of imidazoles make them suitable for use in these high-tech applications.
Functional Materials
The versatility and utility of imidazoles in various areas have led to their use in the synthesis of functional materials . These materials have a wide range of applications, from electronics to energy storage.
Catalysis
Imidazoles are being deployed in the field of catalysis . They can act as catalysts in various chemical reactions, speeding up the reaction process and increasing efficiency.
Safety and Hazards
2-Bromo-1H-imidazole-4,5-dicarbonitrile is potentially toxic and safety precautions should be taken during handling . It is harmful if swallowed, in contact with skin, or if inhaled . It causes skin irritation and serious eye irritation . Protective equipment such as gloves, goggles, and lab coats should be worn when handling the compound .
Mechanism of Action
Target of Action
It is known that imidazole derivatives, in general, have a wide range of biological activities and are used in the development of various pharmaceuticals .
Mode of Action
It is known that imidazole derivatives can interact with various biological targets due to their versatile chemical structure .
Biochemical Pathways
Imidazole derivatives are known to be involved in a variety of biochemical processes .
Pharmacokinetics
The compound has a molecular weight of 19699 , which suggests it may have good bioavailability as compounds with a molecular weight under 500 are generally well-absorbed .
Result of Action
It is known that imidazole derivatives can exhibit a range of biological activities, including antimicrobial, antifungal, and antiviral effects .
Action Environment
It is known that the compound is air-sensitive and hygroscopic, and it is recommended to be stored under inert gas at room temperature .
properties
IUPAC Name |
2-bromo-1H-imidazole-4,5-dicarbonitrile | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5HBrN4/c6-5-9-3(1-7)4(2-8)10-5/h(H,9,10) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WMPWSWMSTJAAPF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(#N)C1=C(N=C(N1)Br)C#N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5HBrN4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70381292 | |
Record name | 2-bromo-1H-imidazole-4,5-dicarbonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70381292 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
196.99 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
50847-09-1 | |
Record name | 2-bromo-1H-imidazole-4,5-dicarbonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70381292 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-Bromo-1H-imidazole-4,5-dicarbonitrile | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the significance of studying solvent effects on 2-bromo-1H-imidazole-4,5-dicarbonitrile?
A1: Understanding how solvents influence the properties of 2-bromo-1H-imidazole-4,5-dicarbonitrile is crucial. The study highlights that solvents can significantly impact the molecule's molecular and electronic structure, influencing its reactivity and potential interactions with biological targets. [] This information is fundamental for predicting its behavior in various chemical and biological environments.
Q2: What computational methods were employed to study 2-bromo-1H-imidazole-4,5-dicarbonitrile?
A2: The researchers utilized a range of computational techniques, including density functional theory (DFT) calculations, to investigate the molecule's properties. [] DFT allows for the prediction of molecular geometries, electronic structures, and other important parameters. These computational approaches provide a powerful toolkit for exploring the characteristics of 2-bromo-1H-imidazole-4,5-dicarbonitrile and its potential applications.
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